Cas no 652159-26-7 (Piperazine, 1-[(4-hydroxy-3-methoxyphenyl)acetyl]-4-(3-phenylpropyl)-)

• Product name: Piperazine, 1-[(4-hydroxy-3-methoxyphenyl)acetyl]-4-(3-phenylpropyl)-
• CAS No: 652159-26-7
• MF: C₂₂H₂₈N₂O₃
• MW: 368.46932
• CID: 401981
• PubChem ID: 71376361

Piperazine, 1-[(4-hydroxy-3-methoxyphenyl)acetyl]-4-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-hydroxy-3-methoxyphenyl)acetyl]-4-(3-phenylpropyl)-
• 2-(4-hydroxy-3-methoxyphenyl)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone
• DTXSID10799054
• F95354
• 2-(4-Hydroxy-3-methoxyphenyl)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethan-1-one
• 2-(4-hydroxy-3-methoxyphenyl)-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one
• AKOS037652248
• 652159-26-7

• Inchi： InChI=1S/C22H28N2O3/c1-27-21-16-19(9-10-20(21)25)17-22(26)24-14-12-23(13-15-24)11-5-8-18-6-3-2-4-7-18/h2-4,6-7,9-10,16,25H,5,8,11-15,17H2,1H3
• InChI Key： JHXBBHLFQFKHEK-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)CC(=O)N2CCN(CC2)CCCC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 368.21014
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 53.01